12-Mncto
Overview
Description
12-Mncto, also known as 12-Mncto, is a useful research compound. Its molecular formula is C27H44O and its molecular weight is 384.6 g/mol. The purity is usually 95%.
BenchChem offers high-quality 12-Mncto suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 12-Mncto including the price, delivery time, and more detailed information at info@benchchem.com.
properties
CAS RN |
66774-44-5 |
|---|---|
Product Name |
12-Mncto |
Molecular Formula |
C27H44O |
Molecular Weight |
384.6 g/mol |
IUPAC Name |
(3S,5S,8R,17R)-10,12-dimethyl-17-[(2R)-6-methylheptan-2-yl]-1,2,3,4,5,6,7,8,9,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-ol |
InChI |
InChI=1S/C27H44O/c1-17(2)7-6-8-18(3)22-11-12-24-23-10-9-20-16-21(28)13-14-27(20,5)25(23)15-19(4)26(22)24/h15,17-18,20-23,25,28H,6-14,16H2,1-5H3/t18-,20+,21+,22-,23+,25?,27?/m1/s1 |
InChI Key |
PMIXTMPJMCOGAB-MPOUTZNLSA-N |
Isomeric SMILES |
CC1=CC2[C@@H](CC[C@@H]3C2(CC[C@@H](C3)O)C)C4=C1[C@H](CC4)[C@H](C)CCCC(C)C |
SMILES |
CC1=CC2C(CCC3C2(CCC(C3)O)C)C4=C1C(CC4)C(C)CCCC(C)C |
Canonical SMILES |
CC1=CC2C(CCC3C2(CCC(C3)O)C)C4=C1C(CC4)C(C)CCCC(C)C |
synonyms |
12-methyl-18-norcholesta-8,11,13-trien-3-ol 12-MNCTO |
Origin of Product |
United States |
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